Cas no 2229086-70-6 (tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate
• CAS No: 2229086-70-6
• MF: C₁₉H₃₆N₂O₂
• MW: 324.50134563446
• CID: 6141831
• PubChem ID: 165670112
• Update Time: 2025-07-22

tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate
• tert-butyl 5,5-dimethyl-2-[1-(piperidin-4-yl)ethyl]piperidine-1-carboxylate
• EN300-1893654
• 2229086-70-6

• Inchi： 1S/C19H36N2O2/c1-14(15-8-11-20-12-9-15)16-7-10-19(5,6)13-21(16)17(22)23-18(2,3)4/h14-16,20H,7-13H2,1-6H3
• InChI Key： OVATVEIONGNRSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 324.277678395g/mol
• Monoisotopic Mass: 324.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate

Introduction to Tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate (CAS No. 2229086-70-6)

Tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate, with the CAS number 2229086-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate is characterized by its complex arrangement of functional groups, which contributes to its unique chemical properties. The presence of a tert-butyl group, dimethyl substituents, and a piperidine ring provides a framework that is conducive to interactions with biological targets. Specifically, the piperidin-4-yl moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been shown to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate molecule has emerged as a candidate for further investigation due to its potential to modulate various biological pathways. Studies have indicated that this compound may have applications in the treatment of neurological disorders, where its ability to interact with specific neurotransmitter receptors could lead to therapeutic benefits.

The synthesis of tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the piperidin-4-yl group is particularly critical and must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency, facilitating further exploration of its biological activities.

One of the most compelling aspects of tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate is its potential as a lead compound for drug discovery. Its structural features make it a versatile scaffold that can be modified to enhance specific pharmacological properties. For instance, modifications to the tert-butyl group or the piperidine ring could alter its solubility, metabolic stability, or target specificity. This flexibility makes it an attractive candidate for structure-based drug design.

Recent studies have begun to explore the pharmacokinetic properties of tert-butyl 5,5-dimethyl-2-1-(piperidin-4-yilethypiperidinecarboxylic acid) derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Preliminary data suggest that this class of compounds exhibits favorable pharmacokinetic profiles, which could translate into improved bioavailability and reduced side effects.

The biological activity of tert-butyl 5,5-dimethyl-pyrrolidinonecarboxylic acid) derivatives has been extensively studied in various preclinical models. These studies have revealed that the compound interacts with multiple targets, including enzymes and receptors involved in disease pathways. For example, some derivatives have shown promise in inhibiting key enzymes associated with inflammation and pain modulation. This multifaceted activity makes them attractive candidates for developing combination therapies that address multiple symptoms simultaneously.

In conclusion, tert-butyl 5,5-dimethyl-pyrrolidinoylethanolamine) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.